Cas no 71672-22-5 (2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl-)

71672-22-5 structure
Product name:2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl-
2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl-
- 8-methoxy-2,2-dimethylchromene-6-carbaldehyde
- DTXSID30531852
- 2,2-dimethyl-6-formyl-8-methoxychromene
- 71672-22-5
- SCHEMBL6795851
- 8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-carbaldehyde
-
- Inchi: InChI=1S/C13H14O3/c1-13(2)5-4-10-6-9(8-14)7-11(15-3)12(10)16-13/h4-8H,1-3H3
- InChI Key: IRMONAYMIVIKDK-UHFFFAOYSA-N
- SMILES: CC1(C=CC2=C(O1)C(=CC(=C2)C=O)OC)C
Computed Properties
- Exact Mass: 218.09432
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl- Related Literature
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
71672-22-5 (2H-1-Benzopyran-6-carboxaldehyde, 8-methoxy-2,2-dimethyl-) Related Products
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